2-((2-chloro-6-fluorobenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-(4-methylphenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C17H16ClFN2O2S2/c1-12-5-7-13(8-6-12)25(22,23)21-10-9-20-17(21)24-11-14-15(18)3-2-4-16(14)19/h2-8H,9-11H2,1H3
• InChI Key: RKTJDXVKVPUHKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H16ClFN2O2S2
• Molecular Weight: 398.9 g/mol

Description

2-((2-chloro-6-fluorobenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole, also known as CFI-400945, is a small molecule inhibitor that has been developed for the treatment of cancer. It belongs to the class of imidazoles and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of derivatives such as 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole and its chlorophenyl variant involves spectroscopic analysis (1H NMR, 13C NMR, mass spectra) and X-ray crystal structure analyses to confirm their molecular structures. These compounds exhibit distinct crystal packing and supramolecular interactions, demonstrating the importance of chlorine and fluorine substituents in determining molecular geometry and intermolecular interactions (Banu et al., 2014).

Biological Activity

• A study on imidazolyl acetic acid derivatives with anti-inflammatory and analgesic activities identified compounds with significant biological effects. For instance, derivatives exhibited maximum anti-inflammatory activity against carrageenan-induced rat paw edema and analgesic activity in albino mice, highlighting the therapeutic potential of such compounds in pain and inflammation management (Khalifa & Abdelbaky, 2008).
• Synthesis of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives and their antiviral activities against ortho- and paramyxoviruses showcases the potential of these compounds as antiviral agents. The presence of benzyl and thio structural units was essential for selective biological activity, indicating the significance of specific substituents in enhancing antiviral properties (Golankiewicz et al., 1995).

Chemical Characterization and Applications

• Novel blend membranes of partially fluorinated copolymers bearing azole functions with sulfonated PEEK for PEMFC operating at low relative humidity were synthesized. These membranes, grafted by azole functions (imidazole, benzimidazole, 1H-1,2,4-triazole), were characterized by NMR spectroscopy and thermal analyses, contributing to the understanding of membrane microstructure and proton conductivity (Campagne et al., 2013).